Cas no 2137649-61-5 (8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane)

• Product Name: 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane
• CAS No: 2137649-61-5
• MF: C₉H₁₆F₂N₂O₂S
• MW: 254.297348022461
• CID: 6592533
• PubChem ID: 165842655
• Update Time: 2025-05-20

8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2137649-61-5
• EN300-767003
• 8,8-difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane
• 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C9H16F2N2O2S/c1-7(2)16(14,15)13-5-8(3-12-4-8)9(10,11)6-13/h7,12H,3-6H2,1-2H3
• InChI Key： JVUSKIMMGMUYFF-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1CC(C2(CNC2)C1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 254.09005526g/mol
• Monoisotopic Mass: 254.09005526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane

Introduction to 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2137649-61-5)

8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane, with the CAS number 2137649-61-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The presence of difluoro and sulfonyl groups in its structure confers specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane is composed of a spirocyclic core with a diazabicyclic framework. The introduction of fluorine atoms at the 8-position and a propane-2-sulfonyl group at the 6-position imparts unique physicochemical properties to this molecule. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, while sulfonyl groups can enhance the polarity and hydrogen bonding capabilities. These features collectively contribute to the compound's potential as a drug candidate.

Recent studies have explored the biological activities of 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane has also shown promise in modulating cellular signaling pathways. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can selectively activate certain G protein-coupled receptors (GPCRs), which are important targets for drug development in areas such as pain management and psychiatric disorders. The activation of these receptors by 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane could lead to novel therapeutic strategies for treating these conditions.

The pharmacokinetic properties of 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for developing orally administered drugs. Furthermore, toxicity studies have not revealed any significant adverse effects at therapeutic doses, suggesting that it has a favorable safety profile.

The potential applications of 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent scaffold for further chemical modifications and derivatization. Researchers are actively exploring the synthesis of analogs with enhanced potency or selectivity for specific targets. For example, substituting different functional groups at various positions on the spirocyclic core can lead to compounds with improved pharmacological properties or reduced side effects.

In conclusion, 8,8-Difluoro-6-(propane-2-sulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2137649-61-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.